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Compound of Interest

Compound Name:
2,4-Dimethyl-2-phenyl-1,3-

dioxolane

CAS No.: 4359-30-2

Cat. No.: B14171535

Get Quote

In the intricate world of fragrance chemistry, the 1,3-dioxolane scaffold represents a versatile

class of cyclic acetals, prized for their ability to impart a wide spectrum of notes, from vibrant

fruits to complex green and woody accords. Their stability and unique odor profiles make them

valuable components in modern perfumery. However, subtle variations in their molecular

structure, including the nature of substituents and their stereochemical arrangement, can lead

to profound differences in the perceived scent.

This guide provides an in-depth comparison of the olfactory profiles of key dioxolane fragrance

ingredients. We will explore the causal relationships between chemical structure and odor

character, supported by established analytical and sensory evaluation methodologies. This

document is intended for researchers, perfumers, and flavorists engaged in the development

and application of novel fragrance compounds.
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The olfactory character of a 1,3-dioxolane derivative is primarily dictated by the nature of the

substituent at the C2 position, and to a lesser extent, by substitutions on the C4 and C5

positions of the dioxolane ring. These substitutions influence the molecule's overall shape,

polarity, and volatility, which are key determinants of its interaction with olfactory receptors.[1]

[2]

A notable characteristic of this chemical family is the significant impact of stereoisomerism. Due

to the presence of chiral centers, typically at C2 and C4, dioxolanes can exist as cis and trans

diastereomers, which often possess distinctly different odor profiles. This phenomenon

underscores the high degree of selectivity of the human olfactory system.

Comparative Olfactory Analysis
To illustrate the diversity within this class, the following table summarizes the olfactory profiles

of several representative dioxolane ingredients. For a broader context, we have included

Raspberry Ketone, a well-known fruity fragrance ingredient that is not a dioxolane but serves

as a useful benchmark.
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Ingredient
Name

CAS Number Structure
Olfactory
Profile

Odor
Threshold (in
water)

2-ethyl-4-methyl-

1,3-dioxolane
4359-46-0

Green, fruity

(green apple).

Can develop

"medicinal

sweet" or

"sickening

sweet" off-notes,

particularly in

aqueous

environments.[3]

[4]

5-10 ng/L[3]

2-isobutyl-4-

methyl-1,3-

dioxolane

18433-93-7

Fruity, ethereal,

buttery, and

sweet.

Data not readily

available

2-hexyl-4-vinyl-

1,3-dioxolane
Not specified

Described as

having a fruity

smell of

pineapple.[5]

Data not readily

available

Okoumal

(Givaudan)
154171-77-4

A spiro-dioxolane

with a complex

profile: Woody,

Ambery,

Tobacco, and

Musky. It is

extremely long-

lasting.

Data not readily

available
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Raspberry

Ketone

(Comparator)

5471-51-2

Intensely fruity

(raspberry),

sweet, jammy,

with a powdery,

woody drydown.

[6]

0.1 ppm

(0.00001%)[7]

Note: Odor thresholds are highly dependent on the evaluation medium (air, water, ethanol) and

the methodology used. The values presented are for comparison and should be considered in

their specific context.

Methodologies for Olfactory Profile Characterization
Objective comparison of fragrance ingredients requires a combination of instrumental analysis

and human sensory evaluation. These two pillars provide both the chemical identity of odor-

active compounds and the qualitative and quantitative description of their perceived scent.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that couples the high-resolution separation capabilities of gas

chromatography with the unparalleled sensitivity and specificity of the human nose as a

detector.[8][9][10] An analyst sniffs the effluent from the GC column, marking the time, duration,

and character of any perceived odors. When run in parallel with a mass spectrometer (GC-

MS/O), this technique allows for the direct correlation of a specific chemical compound with its

sensory impact.[9]

The following diagram illustrates a typical workflow for GC-O analysis.
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Figure 1. Gas Chromatography-Olfactometry (GC-O) Workflow
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Caption: Figure 1. Gas Chromatography-Olfactometry (GC-O) Workflow.
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Sample Preparation: Prepare a solution of the dioxolane ingredient at a concentration of

0.1% to 1.0% (w/v) in a low-odor solvent such as ethanol.

Instrumentation: Utilize a gas chromatograph equipped with a column suitable for fragrance

analysis (e.g., a non-polar or mid-polar capillary column like DB-5 or DB-Wax). The column

effluent is split between a mass spectrometer (MS) and a heated olfactory detection port

(ODP).

GC Conditions:

Injector Temperature: 250°C.

Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 5°C/min to 240°C, and hold

for 10 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Split Ratio: 1:20.

Olfactometry: A trained analyst sniffs the effluent from the ODP throughout the GC run. The

analyst records the retention time, duration, intensity (using a scale, e.g., 1-5), and a

qualitative description of each odor event using a voice recording system or specialized

software.

Data Analysis: The resulting olfactogram is aligned with the MS chromatogram. The mass

spectrum of each peak corresponding to an odor event is analyzed and compared to spectral

libraries (e.g., NIST, Wiley) to identify the responsible compound. This is crucial for

assessing the purity of the target dioxolane and identifying any odor-active impurities.

Sensory Panel Evaluation
While GC-O identifies individual odor-active components, a sensory panel is required to

evaluate the overall olfactory profile of the ingredient as it would be perceived by a consumer.

[11][12] A trained panel of assessors evaluates the fragrance according to a predefined set of

attributes.
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The process involves careful planning, execution, and analysis to ensure the results are

reliable and unbiased.

Figure 2. Sensory Panel Evaluation Workflow
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Caption: Figure 2. Sensory Panel Evaluation Workflow.

Panelist Selection and Training:

Recruit 8-12 panelists screened for normal olfactory acuity and ability to describe scents.

[13]

Conduct training sessions to familiarize panelists with the fragrance terminology (e.g.,

fruity, green, woody, floral) and the intensity rating scale (e.g., a 15-point scale).[14][15]

This is a critical step to ensure consistency and reliability.

Sample Preparation and Presentation:

Prepare 1% solutions of each dioxolane ingredient and the comparator (Raspberry

Ketone) in a suitable solvent (e.g., diethyl phthalate).

Dip standard smelling strips (blotters) into each solution to a depth of 1 cm for 2 seconds.

Allow the solvent to evaporate for 30 seconds.

Present the coded, randomized samples to panelists in individual, well-ventilated booths to

prevent cross-contamination.[13]

Evaluation Procedure:

Panelists are instructed to evaluate the odor of each strip at specific time intervals (e.g., 1

min, 15 min, 1 hr, 4 hr) to assess the top, middle, and base notes.

For each time point, panelists rate the intensity of predefined sensory attributes (e.g.,

Fruity, Green, Sweet, Woody, Chemical) on a structured scale.

Panelists also provide an overall hedonic (liking) score and any free-text comments.

A break of at least 5 minutes is required between samples to prevent olfactory fatigue.[13]

[16]
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Data Analysis:

Collect the data from all panelists.

Perform statistical analysis (e.g., Analysis of Variance - ANOVA) to determine if there are

significant differences between the samples for each attribute.

Generate a sensory profile map (e.g., a spider plot) to visually represent the olfactory

character of each ingredient.

Conclusion: Bridging Structure and Sensation
The comparative analysis of dioxolane fragrance ingredients reveals a class of compounds

with significant olfactory diversity, driven by subtle changes in molecular structure. Ingredients

like 2-isobutyl-4-methyl-1,3-dioxolane offer pleasant, straightforward fruity-sweet profiles, while

others can present more complex green or even undesirable medicinal notes.[3] The presence

and position of substituents, along with their stereochemistry, are critical factors that dictate the

final perceived aroma.

A robust characterization of these ingredients is not possible without a dual approach.

Instrumental techniques like GC-O provide the indispensable link between a specific chemical

entity and its odor, ensuring purity and identifying key odor-active species.[17] Concurrently,

trained sensory panels provide the holistic, descriptive, and quantitative data that truly defines

the fragrance's character and performance over time.[16] By integrating these methodologies,

fragrance scientists can better predict and design novel dioxolane structures with desirable and

impactful olfactory profiles for a new generation of perfumery.
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